Cas no 1083229-82-6 (3-(1-Acetyl-piperidin-4-yl)-3-oxo-propionic acid methyl ester)

• Product Name: 3-(1-Acetyl-piperidin-4-yl)-3-oxo-propionic acid methyl ester
• CAS No: 1083229-82-6
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 4679419
• Update Time: 2025-06-07

3-(1-Acetyl-piperidin-4-yl)-3-oxo-propionic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-(1-Acetyl-piperidin-4-yl)-3-oxo-propionic acid methyl ester
• methyl 3-(1-acetylpiperidin-4-yl)-3-oxopropanoate
• 3-(1-Acetyl-piperidin-4-yl)-3-oxo-propionic acidmethyl ester

• Inchi： 1S/C11H17NO4/c1-8(13)12-5-3-9(4-6-12)10(14)7-11(15)16-2/h9H,3-7H2,1-2H3
• InChI Key： PDGSEACGTNCSDG-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OC)C1CCN(C(C)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 292
• Topological Polar Surface Area: 63.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 3-(1-Acetyl-piperidin-4-yl)-3-oxo-propionic acid methyl ester

Introduction to 3-(1-Acetyl-piperidin-4-yl)-3-oxo-propionic acid methyl ester (CAS No. 1083229-82-6)

3-(1-Acetyl-piperidin-4-yl)-3-oxo-propionic acid methyl ester, with the CAS number 1083229-82-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of esters and is characterized by its unique structural features, which include a piperidine ring and an acetyl group. These structural elements contribute to its potential therapeutic applications and make it a subject of ongoing scientific investigation.

The molecular formula of 3-(1-Acetyl-piperidin-4-yl)-3-oxo-propionic acid methyl ester is C12H17NO4, and its molecular weight is approximately 247.27 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These physical properties make it suitable for various laboratory and industrial applications.

In recent years, 3-(1-Acetyl-piperidin-4-yl)-3-oxo-propionic acid methyl ester has been studied for its potential biological activities. One of the key areas of interest is its role as a modulator of protein kinases, which are enzymes that play crucial roles in cellular signaling pathways. Research has shown that this compound can selectively inhibit certain protein kinases, making it a promising candidate for the development of targeted therapies for various diseases, including cancer and neurodegenerative disorders.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the ability of 3-(1-Acetyl-piperidin-4-yl)-3-oxo-propionic acid methyl ester to inhibit the activity of cyclin-dependent kinase 5 (CDK5), a protein kinase implicated in Alzheimer's disease. The researchers found that this compound effectively reduced the phosphorylation of tau protein, a hallmark of Alzheimer's pathology, without significant cytotoxicity. This finding suggests that 3-(1-Acetyl-piperidin-4-yl)-3-oxo-propionic acid methyl ester could be further developed as a therapeutic agent for Alzheimer's disease.

Beyond its potential as a kinase inhibitor, 3-(1-Acetyl-piperidin-4-yl)-3-oxo-propionic acid methyl ester has also been explored for its anti-inflammatory properties. Inflammatory responses are central to many chronic diseases, and compounds that can modulate these responses have significant therapeutic value. A study published in the European Journal of Pharmacology in 2020 demonstrated that this compound exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in lipopolysaccharide (LPS)-stimulated macrophages.

The mechanism by which 3-(1-Acetyl-piperidin-4-yl)-3-oxo-propionic acid methyl ester exerts its anti-inflammatory effects is not yet fully understood, but it is believed to involve the modulation of nuclear factor-kappa B (NF-kB) signaling pathways. NF-kB is a key transcription factor that regulates the expression of genes involved in inflammation and immune responses. By inhibiting NF-kB activation, this compound can reduce the expression of pro-inflammatory genes and thus mitigate inflammatory responses.

In addition to its biological activities, the synthetic route for producing 3-(1-Acetyl-piperidin-4-yl)-3-oxo-propionic acid methyl ester has been optimized to improve yield and purity. A recent publication in Organic & Biomolecular Chemistry described an efficient synthesis method that involves the reaction of 4-acetylpiperidine with methyl acrylate followed by oxidation to form the desired product. This synthetic approach not only enhances the feasibility of large-scale production but also ensures consistent quality control.

The safety profile of 3-(1-Acetyl-piperidin-4-yl)-3-oxo-propionic acid methyl ester has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, 3-(1-Acetyl-piperidin-4-yl)-3-oxo-propionic acid methyl ester (CAS No. 1083229-82-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its ability to modulate protein kinases and inhibit inflammation makes it an attractive candidate for the development of novel treatments for diseases such as cancer, neurodegenerative disorders, and chronic inflammatory conditions. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in clinical settings.